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Compound of Interest

Compound Name: 2-(Bromomethyl)phenol

Cat. No.: B1590775

Essential Safety and Handling Guide for 2-
(Bromomethyl)phenol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(Bromomethyl)phenol (CAS No: 58402-38-3). The information is
intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Hazard Assessment

2-(Bromomethyl)phenol is classified as a hazardous substance. It is harmful if swallowed,
causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore,
strict adherence to safety protocols is mandatory to prevent exposure.

Quantitative Data Summary

The following table summarizes key quantitative data for 2-(Bromomethyl)phenol:
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Property Value Source
Molecular Formula C7H7Bro [LI12][31[4115]116]
Molecular Weight 187.03 g/mol [11[2][41[5]
Boiling Point 253.6 £ 15.0 °C (Predicted) [31[6]

Density 1.593 + 0.06 g/cm3 (Predicted) [31[6]

pKa 9.35 + 0.35 (Predicted) [3][5]

Slightly soluble in water (2.4

Solubility o/l at 25°C)

[5]

Personal Protective Equipment (PPE) Requirements

A comprehensive approach to personal protection is essential when handling 2-

(Bromomethyl)phenol.[7] The following PPE is required:
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene,
or Viton™). Double gloving is

recommended.

To prevent skin contact and
absorption.[1][7] Gloves must
be inspected before use and

disposed of properly after.[1][8]

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and airborne particles that can

cause severe eye damage.[1]

[7]

Skin and Body Protection

A lab coat worn over long-
sleeved clothing and closed-
toe shoes. A chemical-resistant
apron is advised for larger

quantities.

To minimize skin exposure.[7]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
a fume hood is not available, a
NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

To prevent inhalation of dust or

vapors.[1][7]

Operational and Disposal Plans
Experimental Protocol: Safe Handling Workflow

Adherence to a strict, step-by-step protocol is crucial for minimizing risk.

1. Preparation:

» Don PPE: Before entering the work area, put on all required PPE as detailed in the table

above.

e Prepare Fume Hood: Ensure the chemical fume hood is operational with the sash at the

appropriate working height. The work surface should be clean and uncluttered.
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o Assemble Materials: Gather all necessary equipment (glassware, spatulas, solvents) and
place them inside the fume hood.

2. Handling:

o Weighing: Carefully weigh the desired amount of 2-(Bromomethyl)phenol in a tared
container within the fume hood to minimize inhalation risk.[7]

» Dissolving and Reaction: If dissolving, add the solvent slowly to the solid to prevent
splashing. All reactions must be performed within the fume hood.[7]

o Transferring: Use appropriate tools, such as a pipette or funnel, to prevent spills when
transferring solutions.[7]

3. Decontamination and Cleanup:

» Spill Management: In case of a spill, evacuate personnel to a safe area.[1][2] Prevent further
leakage if it is safe to do so.[2] Do not let the chemical enter drains.[1][2] Collect the spilled
material using appropriate methods (e.g., sweep up solid, absorb liquid) and place it in a
suitable, closed container for disposal.[1]

o Personal Decontamination: After handling, remove gloves using the proper technique
(without touching the outer surface) and dispose of them.[1] Wash hands thoroughly with
soap and water.[1]

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air.[1][2] If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation
artificial respiration and seek immediate medical

attention.[2][9]

Immediately remove contaminated clothing.[2]
[9] Wash the affected area with soap and plenty
i of water.[1] Seek medical attention.[1] For
Skin Contact _ _ _ _
extensive exposure, flushing with copious
amounts of water for at least 15 minutes is

critical.[10]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[1]

Do NOT induce vomiting.[2] Rinse the mouth
) with water.[1][2] Never give anything by mouth
Ingestion .
to an unconscious person.[1][2] Call a doctor or

Poison Control Center immediately.[2][9]

Disposal Plan

o Chemical Waste: Dispose of 2-(Bromomethyl)phenol and any contaminated materials
through a licensed professional waste disposal service.[1] Keep the chemical in suitable,
closed containers for disposal.[1]

» Contaminated Packaging: Dispose of contaminated packaging as unused product.[1][8]

o Contaminated PPE: Double-bag and dispose of any contaminated clothing and PPE as
hazardous waste.[10]

Visualized Workflow
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The following diagram illustrates the logical flow for the safe handling of 2-

(Bromomethyl)phenol.
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Caption: A step-by-step workflow for the safe handling of 2-(Bromomethyl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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